molecular formula C13H16O3 B6145464 6,7-dimethoxy-4-methyl-1,2,3,4-tetrahydronaphthalen-1-one CAS No. 27877-74-3

6,7-dimethoxy-4-methyl-1,2,3,4-tetrahydronaphthalen-1-one

Cat. No. B6145464
CAS RN: 27877-74-3
M. Wt: 220.3
InChI Key:
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Description

The compound “6,7-dimethoxy-4-methyl-1,2,3,4-tetrahydronaphthalen-1-one” is a type of organic compound . It is related to the class of compounds known as 1,2,3,4-tetrahydroisoquinolines .


Synthesis Analysis

The synthesis of this compound can be achieved through various methods. One such method involves the Petasis reaction and Pomeranz–Fritsch–Bobbitt cyclization . The diastereomeric morpholinone derivative N - (2,2-diethoxyethyl)-3- (3,4-dimethoxyphenyl)-5-phenyl-1,4-oxazin-2-one formed in the Petasis reaction was further transformed into 1,2,3,4-tetrahydroisoquinoline-1-carboxylic acid via Pomeranz–Fritsch–Bobbitt cyclization .


Molecular Structure Analysis

The molecular structure of this compound can be represented by the InChI code: 1S/C13H16O3/c1-8-4-9-6-12(15-2)13(16-3)7-10(9)11(14)5-8/h6-8H,4-5H2,1-3H3 . This code provides a unique representation of the compound’s molecular structure .


Chemical Reactions Analysis

The compound can undergo various chemical reactions. For instance, it can be involved in the formation of carboxylic acid derivatives through the DMTMM mechanism . The carboxylic acid reacts with DMTMM to form the active ester, which can then undergo a nucleophilic attack by an amine, an alcohol, or another nucleophile .


Physical And Chemical Properties Analysis

The compound has a molecular weight of 220.27 and a melting point range of 130-134 degrees Celsius . It is a powder at room temperature .

Safety and Hazards

The compound is associated with several hazard statements including H302, H315, H319, and H335 . These indicate that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for 6,7-dimethoxy-4-methyl-1,2,3,4-tetrahydronaphthalen-1-one involves the condensation of 4-methyl-1,2,3,4-tetrahydronaphthalen-1-one with two equivalents of methoxyacetic acid, followed by reduction of the resulting intermediate.", "Starting Materials": [ "4-methyl-1,2,3,4-tetrahydronaphthalen-1-one", "methoxyacetic acid", "reducing agent (e.g. sodium borohydride)" ], "Reaction": [ "Step 1: Condensation of 4-methyl-1,2,3,4-tetrahydronaphthalen-1-one with methoxyacetic acid in the presence of a dehydrating agent (e.g. sulfuric acid) to form the intermediate 6,7-dimethoxy-4-methyl-1,2,3,4-tetrahydronaphthalene-1,3-dione.", "Step 2: Reduction of the intermediate using a reducing agent (e.g. sodium borohydride) to yield the final product, 6,7-dimethoxy-4-methyl-1,2,3,4-tetrahydronaphthalen-1-one." ] }

CAS RN

27877-74-3

Product Name

6,7-dimethoxy-4-methyl-1,2,3,4-tetrahydronaphthalen-1-one

Molecular Formula

C13H16O3

Molecular Weight

220.3

Purity

95

Origin of Product

United States

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